Cas no 67615-48-9 (2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI))

2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI) structure
67615-48-9 structure
Product Name:2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI)
CAS No:67615-48-9
MF:C14H12OS
MW:228.309482574463
CID:527721
PubChem ID:5357888
Update Time:2025-04-19

2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI)
    • (Z)-2-methyl-1-phenyl-3-thiophen-2-ylprop-2-en-1-one
    • (E)-2-methyl-1-phenyl-3-(thiophen-2-yl)prop-2-en-1-one
    • 1-phenyl-2-methyl-3-(2-thienyl)-1-propenone
    • AC1NSBLF
    • NSC208870
    • DTXSID90418317
    • MLS003107231
    • 67615-48-9
    • NSC-208870
    • Inchi: 1S/C14H12OS/c1-11(10-13-8-5-9-16-13)14(15)12-6-3-2-4-7-12/h2-10H,1H3/b11-10-
    • InChI Key: LEPLJTISNLVVQD-KHPPLWFESA-N
    • SMILES: S1C=CC=C1/C=C(/C)\C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 228.06096
  • Monoisotopic Mass: 228.060886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.167
  • Boiling Point: 361.2°Cat760mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.634
  • PSA: 17.07
  • LogP: 4.03430

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